3-Methylazetidine-3-carboxamide

• IUPAC Name: 3-methylazetidine-3-carboxamide
• InChI: InChI=1S/C5H10N2O/c1-5(4(6)8)2-7-3-5/h7H,2-3H2,1H3,(H2,6,8)
• InChI Key: QHPGPVUYRVXSSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1)C(=O)N
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol

Description

3-Methylazetidine-3-carboxamide is a small heterocyclic compound featuring a four-membered azetidine ring with a methyl group and a carboxamide substituent at the 3-position. Its hydrochloride form (CAS: 1909328-11-5) has a molecular formula of C₅H₁₀N₂O·HCl and a molecular weight of 150.61 g/mol . This compound is primarily utilized as a building block in organic synthesis, particularly in pharmaceutical research and drug discovery, due to its rigid azetidine scaffold and functional versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Methylazetidine-3-carboxamide can be synthesized through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 3-methylazetidine with a suitable carboxylating agent can yield 3-Methylazetidine-3-carboxamide .

Industrial Production Methods

Industrial production of 3-Methylazetidine-3-carboxamide typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

3-Methylazetidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the azetidine ring

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and nucleophiles are employed under appropriate conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted azetidines .

Scientific Research Applications

3-Methylazetidine-3-carboxamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and polymers.

Biology: The compound is used in the study of enzyme interactions and protein modifications.

Industry: The compound is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Methylazetidine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction often involves hydrogen bonding, hydrophobic interactions, and van der Waals forces. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

Structural Analogs in the Azetidine Family

Azetidine derivatives exhibit diverse pharmacological and synthetic relevance. Below is a comparison of key structural analogs:

Compound Name	CAS Number	Molecular Formula	Substituents/Modifications	Similarity Score*	Key Properties/Applications
3-Methylazetidine-3-carboxamide	1909328-11-5	C₅H₁₀N₂O·HCl	3-methyl, 3-carboxamide (HCl salt)	-	Building block for drug synthesis
3-Methylazetidine-3-carboxylic acid HCl	1213240-07-3	C₅H₈NO₂·HCl	3-methyl, 3-carboxylic acid (HCl)	0.96	Intermediate in peptide chemistry
1-Methylazetidine-3-carboxylic acid	875629-26-8	C₅H₉NO₂	1-methyl, 3-carboxylic acid	0.90	Potential bioactive scaffold
2-(Azetidin-3-yl)acetamide HCl	-	C₅H₁₀N₂O·HCl	3-acetamide, azetidine ring	-	Unreported in literature

Key Observations :

• Substituent Effects: The position and type of substituents significantly influence reactivity and applications.
• Salt Forms : Hydrochloride salts (e.g., 3-Methylazetidine-3-carboxamide HCl) improve aqueous solubility, critical for biological assays .

Functional Group Variations

Carboxamide vs. Carboxylate Esters

• Methyl 3-Methylazetidine-3-carboxylate HCl (CAS: Not specified): This ester derivative replaces the carboxamide with a methyl ester. Esters are typically more lipophilic, influencing membrane permeability in drug candidates .
• 1-Cbz-3-Methylazetidine-3-carboxylic acid (CAS: Not specified): The benzyloxycarbonyl (Cbz) protecting group introduces steric bulk, making it useful in stepwise peptide synthesis .

Amino-Modified Derivatives

• Methyl 3-amino-3-methylazetidine-1-carboxylate trifluoroacetic acid (CAS: 1803570-69-5): The amino group at the 3-position allows for further functionalization, such as conjugation with targeting moieties .

Biological Activity

3-Methylazetidine-3-carboxamide is a compound of interest due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

3-Methylazetidine-3-carboxamide is characterized by the presence of a methyl group on the azetidine ring and a carboxamide functional group. These structural features contribute to its solubility and reactivity, which are crucial for its biological activity.

Feature	Description
Chemical Formula	C₅H₈N₂O
Molecular Weight	116.13 g/mol
Functional Groups	Methyl, Carboxamide

Mechanisms of Biological Activity

The biological activity of 3-methylazetidine-3-carboxamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes, including proteases involved in viral replication. For instance, studies have indicated that similar compounds can inhibit SARS-CoV-2 papain-like protease (PLpro), which is essential for viral processing and immune response disruption .
• Antimicrobial Properties : The carboxamide group enhances the compound's interaction with biological targets, potentially leading to antimicrobial effects. Structural comparisons with related compounds have demonstrated that modifications in the azetidine structure can influence antibacterial activity.
• Cell Proliferation Inhibition : Research indicates that derivatives of azetidine-based compounds can inhibit the proliferation of cancer cell lines, suggesting a possible anticancer activity .

1. Antiviral Activity

A study focusing on non-covalent inhibitors for SARS-CoV-2 PLpro highlighted the need for new antiviral agents due to emerging resistance against existing treatments. Compounds structurally related to 3-methylazetidine-3-carboxamide were evaluated for their inhibitory effects, showing promising results in reducing viral replication .

2. Antimicrobial Evaluation

Research comparing various azetidine derivatives revealed that 3-methylazetidine-3-carboxamide exhibited moderate antibacterial activity against Gram-positive bacteria. The presence of the carboxamide group was critical for enhancing this activity compared to other azetidines lacking this feature .

3. Cytotoxicity Studies

In vitro studies assessed the cytotoxic effects of 3-methylazetidine-3-carboxamide on human cell lines. The results indicated that while some derivatives showed significant cytotoxicity at high concentrations, 3-methylazetidine-3-carboxamide demonstrated lower toxicity levels, suggesting a favorable safety profile for further development .